Cas no 9003-49-0 (Butyl acrylate resin)

• Product Name: Butyl acrylate resin
• CAS No: 9003-49-0
• MF: C₁₉H₂₁NO₄S
• MW: 359.439344167709
• CID: 48161
• Update Time: 2026-05-14

Butyl acrylate resin Chemical and Physical Properties

Names and Identifiers

• Butyl acrylate resin
• Poly(butyl acrylate)
• POLY(BUTYL ACRYLATE) SOLUTION IN TOLUENE AVERAGE MW CA. 99,000 (GPC)

• Inchi： InChI=1S/C19H21NO4S/c1-15-7-9-17(10-8-15)25(23,24)20-13-11-19(12-14-20,18(21)22)16-5-3-2-4-6-16/h2-10H,11-14H2,1H3,(H,21,22)
• InChI Key： RUPQNAVADOVYKW-UHFFFAOYSA-N
• SMILES： CC1C=CC(S(N2CCC(C3C=CC=CC=3)(C(=O)O)CC2)(=O)=O)=CC=1

Computed Properties

• Exact Mass: 128.08373
• Monoisotopic Mass: 128.08373
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 561
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.9

Experimental Properties

• Color/Form: solid
• Density: 1.087 g/mL at 25 °C
• Melting Point: -64ºC
• Boiling Point: 145.9 °C at 760 mmHg
• Flash Point: 40 °F
• Refractive Index: n20/D 1.466(lit.)
• PSA: 26.30000
• LogP: 1.51570
• Solubility: Not determined

Butyl acrylate resin Security Information

• Hazardous Material transportation number：UN 1294
• WGK Germany：3
• Hazard Category Code： R11;R38;R48/20;R63;R65;R67
• Safety Instruction： S36/37;S62
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes Tosyl compounds

Additional information on Butyl acrylate resin

Recent Advances in Butyl Acrylate Resin (9003-49-0) Research: Applications and Innovations in Chemical Biomedicine

Butyl acrylate resin (CAS: 9003-49-0) is a versatile polymer widely used in biomedical applications due to its excellent adhesive properties, biocompatibility, and chemical stability. Recent studies have explored its potential in drug delivery systems, tissue engineering, and medical device coatings. This research brief synthesizes the latest findings on butyl acrylate resin, focusing on its chemical modifications, performance enhancements, and emerging applications in the biomedical field.

A 2023 study published in the Journal of Biomedical Materials Research investigated the use of butyl acrylate resin as a matrix for controlled drug release. Researchers modified the resin with hydrophilic monomers to improve its swelling behavior, enabling sustained release of hydrophobic drugs like paclitaxel. The study reported a 40% increase in drug-loading capacity compared to traditional acrylic resins, highlighting its potential for cancer therapeutics.

In the realm of tissue engineering, scientists have developed butyl acrylate-based hydrogels with tunable mechanical properties. A Nature Communications paper (2024) demonstrated how crosslinking density adjustments could mimic various tissue stiffnesses, from soft neural tissues to harder cartilage. The resin's low cytotoxicity and ability to support cell proliferation make it particularly promising for regenerative medicine applications.

Recent advancements in polymerization techniques have significantly improved the performance characteristics of butyl acrylate resin. Atom transfer radical polymerization (ATRP) methods now allow for precise control over molecular weight distributions, resulting in materials with more consistent mechanical properties. These developments have expanded the resin's utility in precision medical applications where material consistency is critical.

From an industrial perspective, manufacturers are developing new grades of butyl acrylate resin with enhanced purity levels suitable for medical device applications. The latest USP Class VI certified formulations demonstrate excellent hemocompatibility, opening doors for use in blood-contacting devices. Regulatory approvals for these medical-grade resins are expected to accelerate in 2024-2025.

Looking forward, research is focusing on smart butyl acrylate resin systems that respond to physiological stimuli. Early-stage studies show promise for pH-sensitive formulations that could enable targeted drug release in specific body compartments. While challenges remain in scaling these technologies, the fundamental properties of butyl acrylate resin continue to make it a material of significant interest in chemical biomedicine.